Carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;iron(2+);dichloride

• CAS No.: 67292-36-8
• Molecular Formula: C34H28Cl2CoFeP2
• Molecular Weight: 684.2 g/mol
• IUPAC Name: cobalt(2+);cyclopenta-1,3-dien-1-yl(diphenyl)phosphane;iron(2+);dichloride
• InChI: InChI=1S/2C17H14P.2ClH.Co.Fe/c2*1-3-9-15(10-4-1)18(17-13-7-8-14-17)16-11-5-2-6-12-16;;;;/h2*1-14H;2*1H;;/q2*-1;;;2*+2/p-2
• InChI Key: NLCBUHMLTVFFMZ-UHFFFAOYSA-L
• SMILES: [CH3-].[CH3-].C1CCC(C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1CCC(C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Cl-].[Fe+2].[Co+2]
• Canonical SMILES: [CH-]1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3.[CH-]1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Cl-].[Fe+2].[Co+2]
• solubility: not available

Description

Carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;iron(2+);dichloride is a complex chemical compound that combines multiple metal centers and organic ligands

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;iron(2+);dichloride typically involves the coordination of cobalt and iron centers with cyclopentyl(diphenyl)phosphane ligands. The reaction conditions often require an inert atmosphere, such as nitrogen or argon, to prevent oxidation. Common solvents used in the synthesis include dichloromethane and tetrahydrofuran.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale coordination chemistry techniques. The process includes the careful control of temperature and pressure to ensure the stability of the compound. Purification steps, such as recrystallization or chromatography, are often employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

Carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;iron(2+);dichloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state species.

Reduction: It can be reduced to lower oxidation state species.

Substitution: Ligands in the compound can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to maintain the integrity of the compound.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state complexes, while substitution reactions can produce new coordination compounds with different ligands.

Scientific Research Applications

Carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;iron(2+);dichloride has several scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions, including cross-coupling reactions and hydrogenation.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent or in drug delivery systems.

Industry: It is used in the development of advanced materials and as a catalyst in industrial chemical processes.

Mechanism of Action

The mechanism by which carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;iron(2+);dichloride exerts its effects involves the coordination of metal centers with ligands, facilitating various chemical transformations. The molecular targets and pathways involved depend on the specific application, such as catalysis or biological interactions.

Comparison with Similar Compounds

Similar Compounds

• Carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;nickel(2+);dichloride
• Carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;palladium(2+);dichloride

Uniqueness

Carbanide;cobalt(2+);cyclopentyl(diphenyl)phosphane;iron(2+);dichloride is unique due to the combination of cobalt and iron centers, which can provide distinct catalytic properties and reactivity compared to similar compounds with different metal centers. This uniqueness makes it valuable for specific applications in catalysis and materials science.